Cas no 98665-18-0 (Lucidenic Acid F)

Lucidenic Acid F is a triterpenoid compound primarily derived from Ganoderma lucidum, a medicinal mushroom. It exhibits notable bioactivity, including anti-inflammatory, antioxidant, and potential anticancer properties. Structurally characterized by its lanostane-type skeleton, Lucidenic Acid F has been studied for its ability to modulate cellular signaling pathways, such as NF-κB and MAPK, contributing to its therapeutic potential. Its high purity and stability make it suitable for research in pharmacology and biochemistry. The compound is of particular interest in exploring natural product-derived agents for chronic diseases. Analytical methods like HPLC and LC-MS ensure precise quantification and quality control for laboratory use.

Lucidenic Acid F structure

Product Name:Lucidenic Acid F

CAS No:98665-18-0

MF:C₂₇H₃₆O₆

MW:456.571148872375

CID:1124043

PubChem ID:23247893

Update Time:2025-06-13

Lucidenic Acid F Chemical and Physical Properties

Names and Identifiers

- Lucidenic Acid F
- 4,4,14-Trimethyl-3,7,11,15-tetraoxochol-8-en-24-oic acid
- 4-(4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
- 25,26,27-Trinor-3,7,11,15-tetraoxolanost-8-en-24-oic acid
- 98665-18-0
- CHEBI:191541
- DTXSID201316559
- (4R)-4-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3,7,11,15-tetraoxo-2,5,6,12,16,17-hexahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- HY-N9400
- AKOS040760068
- CS-0159697
- 3,7,11,15-Tetraoxo-5alpha-lanost-8-en-24-oic acid
- C27H36O6
- Inchi： 1S/C27H36O6/c1-14(7-8-21(32)33)15-11-20(31)27(6)23-16(28)12-18-24(2,3)19(30)9-10-25(18,4)22(23)17(29)13-26(15,27)5/h14-15,18H,7-13H2,1-6H3,(H,32,33)
- InChI Key： GLUXWRYPXYKXKV-UHFFFAOYSA-N
- SMILES： O=C1CC(C(C)CCC(=O)O)C2(C)CC(C3=C(C(CC4C(C)(C)C(CCC43C)=O)=O)C21C)=O

Computed Properties

Exact Mass: 456.25118886g/mol
Monoisotopic Mass: 456.25118886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 1020
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 106Å²
XLogP3: 2.5

Experimental Properties

Color/Form: Powder
Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (3.3E-3 g/L) (25 ºC),

Lucidenic Acid F Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TargetMol Chemicals	TMA1004-5 mg	Lucidenic acid F	98665-18-0	98%	5mg	￥ 24,000	2023-07-11

Lucidenic Acid F Related Literature

1. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
2. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652

Related Categories

Additional information on Lucidenic Acid F

Lucidenic Acid F (CAS No. 98665-18-0): A Comprehensive Overview

Lucidenic Acid F, with the CAS number 98665-18-0, is a naturally occurring triterpenoid compound primarily found in the fruiting bodies of the mushroom Trametes versicolor (also known as Coriolus versicolor or Turkey Tail). This compound has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications, particularly in the fields of oncology and immunology.

The chemical structure of Lucidenic Acid F is characterized by a complex triterpenoid skeleton, which contributes to its unique biological properties. Triterpenoids are a class of natural products that are widely distributed in plants and fungi, and they are known for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and anticancer effects.

Recent studies have highlighted the potential of Lucidenic Acid F in cancer therapy. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that Lucidenic Acid F exhibits significant cytotoxic activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, which are crucial for cancer treatment.

In addition to its anticancer properties, Lucidenic Acid F has been shown to possess potent immunomodulatory effects. A 2022 study in the Clinical Immunology Journal reported that this compound can enhance the immune response by stimulating the production of cytokines and activating immune cells such as natural killer (NK) cells and T lymphocytes. These findings suggest that Lucidenic Acid F could be a valuable adjuvant in immunotherapy regimens.

The antioxidant properties of Lucidenic Acid F have also been extensively studied. Research published in the Oxidative Medicine and Cellular Longevity journal in 2020 indicated that this compound can effectively scavenge free radicals and reduce oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease, neurodegenerative disorders, and aging-related conditions.

Beyond its therapeutic applications, Lucidenic Acid F has been explored for its potential use in functional foods and dietary supplements. Its natural origin and diverse health benefits make it an attractive candidate for inclusion in health-promoting formulations. However, further clinical trials are necessary to fully elucidate its safety and efficacy in human subjects.

The extraction and purification of Lucidenic Acid F from natural sources have been optimized using advanced techniques such as supercritical fluid extraction (SFE) and high-performance liquid chromatography (HPLC). These methods ensure high yields and purity levels, which are essential for both research and commercial applications.

In conclusion, Lucidenic Acid F (CAS No. 98665-18-0) is a promising natural compound with a wide range of biological activities. Its potential applications in cancer therapy, immunomodulation, and antioxidant protection make it a subject of ongoing research and development. As more studies continue to uncover its mechanisms of action and therapeutic benefits, Lucidenic Acid F is likely to play an increasingly important role in the fields of medicine and healthcare.